Cas no 2219371-80-7 (4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid)

4-{(9H-Fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a rigid oxane ring structure with geminal dimethyl substituents. This compound is particularly valuable in peptide synthesis, where its sterically hindered conformation enhances conformational control and stability during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The carboxylic acid moiety allows for efficient coupling with other amino acids or resins. Its unique structural features make it suitable for introducing constrained motifs into peptides, improving resistance to enzymatic degradation and modulating physicochemical properties. The compound is typically employed in research applications requiring precise control over peptide backbone geometry.
4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid structure
2219371-80-7 structure
Product Name:4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid
CAS No:2219371-80-7
MF:C23H25NO5
MW:395.448306798935
CID:6396174
PubChem ID:165748276
Update Time:2025-06-26

4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid
    • 2219371-80-7
    • EN300-1716993
    • 4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
    • Inchi: 1S/C23H25NO5/c1-22(2)14-28-12-11-23(22,20(25)26)24-21(27)29-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,24,27)(H,25,26)
    • InChI Key: TWSZHQUBXPTWTN-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(C(C)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 395.17327290g/mol
  • Monoisotopic Mass: 395.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 84.9Ų

4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1716993-0.05g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
0.05g
$1807.0 2023-09-20
Enamine
EN300-1716993-0.1g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
0.1g
$1893.0 2023-09-20
Enamine
EN300-1716993-0.25g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
0.25g
$1980.0 2023-09-20
Enamine
EN300-1716993-0.5g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
0.5g
$2066.0 2023-09-20
Enamine
EN300-1716993-1.0g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
1g
$3368.0 2023-06-04
Enamine
EN300-1716993-2.5g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
2.5g
$4216.0 2023-09-20
Enamine
EN300-1716993-5.0g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
5g
$9769.0 2023-06-04
Enamine
EN300-1716993-10.0g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
10g
$14487.0 2023-06-04
Enamine
EN300-1716993-1g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
1g
$2152.0 2023-09-20
Enamine
EN300-1716993-5g
4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic acid
2219371-80-7
5g
$6239.0 2023-09-20

Additional information on 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid

4-{(9H-Fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic Acid: A Comprehensive Overview

The compound 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid, with CAS No. 2219371-80-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a dimethyl oxazolidinone moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the dimethyl oxazolidinone moiety contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and drug delivery systems. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, leveraging its structural versatility. The integration of the Fmoc group allows for precise control over the reactivity of the compound during synthesis, making it an invaluable tool in modern chemical research.

One of the most intriguing aspects of this compound is its role in the formation of self-assembled monolayers (SAMs). SAMs are critical in nanotechnology and surface science due to their ability to modify surface properties at the molecular level. Studies have demonstrated that 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid can form highly ordered SAMs on various substrates, including gold and silicon surfaces. These SAMs exhibit exceptional stability and functionality, making them ideal for applications in sensors, catalysis, and biomedical devices.

In addition to its material science applications, this compound has also been investigated for its potential in drug delivery systems. The combination of the Fmoc group and the dimethyl oxazolidinone moiety enables the creation of biocompatible materials that can encapsulate and release drugs in a controlled manner. Recent research has focused on optimizing the drug loading capacity and release kinetics of these systems, with promising results reported in preclinical studies.

The synthesis of 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid involves a multi-step process that requires meticulous control over reaction conditions. The key steps include the preparation of the Fmoc group and its subsequent coupling with the dimethyl oxazolidinone derivative. Researchers have developed efficient methodologies to enhance the yield and purity of this compound, ensuring its suitability for high-performance applications.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of this compound. Preliminary studies suggest that it exhibits low toxicity towards mammalian cells under standard experimental conditions. However, further research is needed to fully assess its environmental impact and ensure sustainable practices in its production and use.

In conclusion, 4-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3,3-dimethyloxane-4-carboxylic acid represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from materials science to biomedical engineering.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd